ICP 103

Specification

• Molecular Formula: C24H16N4O2
• Molecular Weight: 392.41

Introduction

Chemical Identity and Classification

7-Keto-Gö6976 (ICP-103)

ICP-103, more commonly referred to as 7-keto-Gö6976, is a synthetic indolocarbazole derivative developed as an analog of the protein kinase C (PKC) inhibitor Gö6976. The compound belongs to the carbazole alkaloid family, which includes several compounds derived from or inspired by natural marine products such as granulatimide and isogranulatimide. Structurally, ICP-103 features a pyrrolocarbazole framework with a ketone group at the 7-position, differentiating it from its parent compound Gö6976.

Chemical Structure and Composition

7-Keto-Gö6976 (ICP-103)

The structural formula of 7-keto-Gö6976 (ICP-103) is derived from the parent compound Gö6976, which has the chemical name 5,6,7,13-tetrahydro-13-methyl-5-oxo-12H-indolo[2,3-a]pyrrolo[3,4-c]carbazole-12-propanenitrile. ICP-103 differs by containing an additional ketone group at the 7-position of the indolocarbazole framework. The compound maintains the characteristic fused-ring system that gives indolocarbazoles their distinctive planar structure and biological activity.

ICM-103 Composition

The ICM-103 calibration standard contains a precise mixture of 22 different elements, each present at a concentration of 1000 µg/ml. The composition includes:

Element	Chemical Form	CAS Number
Aluminum	Aluminum nitrate nonahydrate	7784-27-2
Barium	Barium nitrate	10022-31-8
Bismuth	Bismuth (ICP grade)	7440-69-9
Boron	Boric acid	10043-35-3
Cadmium	Cadmium nitrate hydrate	10022-68-1
Calcium	Calcium carbonate	471-34-1
Chromium	Chromium (III) nitrate nonahydrate	7789-02-8
Cobalt	Cobalt nitrate hexahydrate	10026-22-9
Copper	Copper (II) nitrate hydrate	10031-43-3
Indium	Indium (ICP grade)	7440-74-6
Iron	Iron (III) nitrate	7782-61-8
Lead	Lead (II) nitrate	10099-74-8
Lithium	Lithium carbonate	554-13-2
Magnesium	Magnesium nitrate hexahydrate	13446-18-9
Manganese	Manganese (II) nitrate	10377-66-9
Nickel	Nickel (II) nitrate hexahydrate	13478-00-7
Potassium	Potassium nitrate	7757-79-1
Silver	Silver nitrate	7761-88-8
Sodium	Sodium nitrate	7631-99-4
Strontium	Strontium nitrate	10042-76-9
Thallium	Thallium (I) nitrate	10102-45-1
Zinc	Zinc nitrate hexahydrate	10196-18-6

All components are dissolved in water with 5% nitric acid to ensure stability and solubility of the metals.

Synthesis and Preparation

Synthesis of 7-Keto-Gö6976 (ICP-103)

The synthesis of 7-keto-Gö6976 (ICP-103) has been described in the scientific literature, notably in a 2005 paper published in Synthetic Communications. The synthetic route employs palladium(II) triflate in the final oxidative cyclization step, providing an efficient method for obtaining the compound. This approach represents an improvement over previous synthetic methods for indolocarbazole derivatives.

The general synthetic strategy for indolocarbazole compounds like ICP-103 often involves:

• Preparation of appropriately substituted indole precursors

• Condensation reactions to form bisindolylmaleimides

• Oxidative cyclization to form the carbazole ring system

• Selective oxidation to introduce the ketone functionality at the 7-position

The preparation of ICM-103 involves precise analytical chemistry techniques to ensure accuracy and traceability. The standard is prepared according to ISO 17034 quality standards, which governs the production of reference materials. The process includes:

• Selection of high-purity (ICP grade) single-element starting materials

• Precise weighing and dissolution of each component

• Careful mixing under controlled conditions

• Stabilization in a 5% nitric acid matrix

• Verification of concentrations

• Quality control testing to ensure NIST traceability

The resulting solution is packaged in 125 ml bottles and certified for analytical applications.

Biological Activity and Applications

Biological Activity of 7-Keto-Gö6976 (ICP-103)

ICP-103 has been investigated for its biological activities, particularly in the context of cell cycle regulation and protein kinase inhibition. Research indicates that ICP-103 is almost as potent as its parent compound Gö6976 in abrogating DNA damage-induced cell cycle arrest.

The parent compound, Gö6976, is a potent protein kinase C (PKC) inhibitor with an IC50 value of 7.9 nM. It selectively inhibits calcium-dependent PKC isoforms, particularly PKCα and PKCβ1, with IC50 values of 2.3 and 6.2 nM respectively. Additionally, Gö6976 inhibits several tyrosine kinases including TrkA, TrkB, JAK2, and JAK3.

ICP-103, as a structural analog, likely retains some of these kinase inhibitory properties while potentially exhibiting distinct selectivity profiles due to the structural modification at the 7-position. The compound belongs to a family of pyrrolocarbazoles that have shown promise as checkpoint kinase 1 (Chk1) inhibitors, which are of interest in cancer therapy approaches.

Applications of ICM-103

ICM-103 serves critical functions in analytical chemistry, particularly in methods that rely on inductively coupled plasma (ICP) as an ionization source. Its applications include:

• Instrument Calibration: ICM-103 provides a reference point for calibrating ICP-MS and ICP-OES instruments, ensuring accurate quantification of elements in unknown samples.

• Quality Control: The standard is used to verify instrument performance and validate analytical methods.

• Multi-element Analysis: The inclusion of 22 different elements allows for simultaneous calibration across a wide range of elements, improving laboratory efficiency.

• Environmental Analysis: ICM-103 supports the analysis of environmental samples for toxic metals and trace elements.

• Biomedical Research: The standard enables accurate measurement of essential and toxic elements in biological samples, supporting research on nutritional status and toxicological assessments.

Application Area	Function of ICM-103	Benefit
Environmental monitoring	Calibration standard	Accurate quantification of pollutants
Clinical diagnostics	Reference material	Reliable assessment of trace elements in biological fluids
Food safety testing	Calibration verification	Consistent detection of contaminants
Materials science	Quality control	Precise elemental composition determination
Pharmaceutical analysis	Method validation	Reproducible analytical procedures

Analytical Methods and Properties

Analytical Methods for 7-Keto-Gö6976 (ICP-103)

The characterization and analysis of 7-keto-Gö6976 (ICP-103) typically employ techniques common in pharmaceutical and medicinal chemistry:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the structure and purity of synthesized ICP-103.

• Mass Spectrometry: Provides molecular weight confirmation and fragmentation patterns that help verify the identity of the compound.

• High-Performance Liquid Chromatography (HPLC): Used to assess purity and for preparative purification during synthesis.

• Enzyme Inhibition Assays: Employed to determine the biological activity against target kinases, typically reporting IC50 values for comparative assessment.

Properties and Usage of ICM-103

ICM-103 is designed specifically for use with ICP-MS and ICP-OES techniques, which are powerful analytical methods for elemental analysis. The key properties and usage considerations include:

• Concentration: Each element is precisely formulated at 1000 µg/ml, providing a consistent reference point for calibration.

• Matrix: The 5% nitric acid matrix ensures stability of the metal ions and prevents precipitation or adsorption losses.

• Traceability: The standard is produced in accordance with ISO 17034, ensuring traceability to NIST standards.

• Shelf Life: Properly stored, the standard maintains its certified values for the period specified by the manufacturer.

• Compatible Techniques: ICM-103 is specifically designed for use with ICP-MS and ICP-OES, which differ in their detection principles but both require accurate calibration.

The ICP-MS technique itself offers impressive analytical capabilities, including:

Parameter	Typical Performance with ICM-103 Calibration
Detection limit	Parts per trillion (ppt) to parts per billion (ppb)
Linear dynamic range	Up to 12 orders of magnitude
Mass range	Elements from lithium to uranium (atomic mass 7-250)
Sample throughput	High (compared to other elemental analysis techniques)
Multi-element capability	Simultaneous analysis of multiple elements

Current Research and Future Directions

Research Trends Related to 7-Keto-Gö6976 (ICP-103)

Current research involving ICP-103 and related indolocarbazole compounds focuses on several promising areas:

• Cancer Therapy Approaches: The ability of ICP-103 to abrogate DNA damage-induced cell cycle arrest suggests potential applications in combination therapy approaches for cancer treatment, particularly in tumors with defective G1 checkpoints due to p53 mutations.

• Kinase Inhibitor Development: ICP-103 serves as a structural scaffold for the development of more selective kinase inhibitors with improved pharmacological properties.

• Structure-Activity Relationship Studies: Ongoing research explores how structural modifications to the indolocarbazole framework, including the 7-keto position, affect kinase selectivity and potency.

• Combination Approaches: Research has investigated the potential synergistic effects of combining checkpoint kinase inhibitors like ICP-103 with DNA-damaging agents in cancer therapy.